1,3-Bis(2,6-diisopropylphenyl)-4,5-dihydro-1H-imidazol-3-ium chloride

• IUPAC Name: 1,3-bis[2,6-di(propan-2-yl)phenyl]-4,5-dihydroimidazol-1-ium;chloride
• InChI: InChI=1S/C27H39N2.ClH/c1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8;/h9-14,17-21H,15-16H2,1-8H3;1H/q+1;/p-1
• InChI Key: LWPXTYZKAWSRIP-UHFFFAOYSA-M
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)N2CC[N+](=C2)C3=C(C=CC=C3C(C)C)C(C)C.[Cl-]
• Molecular Formula: C27H39ClN2
• Molecular Weight: 427.1 g/mol
• CAS RN: 258278-25-0

Description

1,3-Bis(2,6-diisopropylphenyl)-4,5-dihydro-1H-imidazol-3-ium chloride, also known as “SIPr-HCl,” is a popular N-heterocyclic carbene (NHC) ligand that has been widely used in organic synthesis. It is an organic salt with unique properties, including excellent thermal stability, good solubility in organic solvents, and notable catalytic activity.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with a large number of atoms and bonds. The empirical formula is C27H37ClN2, and the molecular weight is 425.05.

Chemical Reactions Analysis

This compound displays notable catalytic activity. It can act as an efficient catalyst in several organic transformations, including cross-coupling reactions, C-H activation, and Suzuki-Miyaura coupling. It has been utilized in the catalytic cycloisomerization of 2-(iodoethynyl)aryl esters to generate 3-iodo-2-acyl benzofurans.

Physical And Chemical Properties Analysis

This compound exhibits excellent thermal stability and can withstand high temperatures without decomposition or degradation. It also possesses good solubility in common organic solvents, such as dichloromethane, chloroform, and acetone.

Scientific Research Applications

Organic Synthesis and Pharmaceutical Intermediate

1,3-Bis(2,6-diisopropylphenyl)-4,5-dihydro-1H-imidazol-3-ium chloride is used in organic synthesis and serves as a pharmaceutical intermediate. .

Luminescent Properties for OLED Applications

This compound is utilized as a reagent in the synthesis of NHC Copper(I) complexes bearing dipyridylamine ligands. .

Synthesis of Drug Derivatives

.

Mechanism of Action

Target of Action

The primary target of 1,3-Bis(2,6-diisopropylphenyl)-4,5-dihydro-1H-imidazol-3-ium chloride is the palladium acetate . This compound is used with palladium acetate to generate an N-heterocyclic carbene catalyst .

Mode of Action

1,3-Bis(2,6-diisopropylphenyl)-4,5-dihydro-1H-imidazol-3-ium chloride interacts with its target, palladium acetate, to form a catalyst that can efficiently catalyze the Suzuki-Miyaura coupling of aryl chlorides with aryl boronic acids .

Biochemical Pathways

The compound plays a significant role in the Suzuki-Miyaura coupling reaction, a type of cross-coupling reaction, used in organic synthesis . This reaction is part of the broader class of palladium-catalyzed coupling reactions which form carbon-carbon bonds .

Result of Action

The result of the action of 1,3-Bis(2,6-diisopropylphenyl)-4,5-dihydro-1H-imidazol-3-ium chloride is the formation of an efficient catalyst that can facilitate the Suzuki-Miyaura coupling of aryl chlorides with aryl boronic acids . This leads to the formation of biaryl compounds, which are commonly found in pharmaceuticals and organic materials .

Action Environment

The action of 1,3-Bis(2,6-diisopropylphenyl)-4,5-dihydro-1H-imidazol-3-ium chloride can be influenced by environmental factors. For instance, the compound is hygroscopic , meaning it absorbs moisture from the environment, which could potentially affect its stability and efficacy. It is recommended to store the compound in a cool, dry, and well-ventilated place .

Safety and Hazards

This compound is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is also known to be fatal if swallowed. Proper storage, handling, and personal protective equipment are crucial to mitigate these risks.